Cas no 1007550-90-4 (N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide)

• Product Name: N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide
• CAS No: 1007550-90-4
• MF: C₁₆H₁₇Cl₂N₃O₂S
• MW: 386.296080350876
• CID: 6064476
• PubChem ID: 2160396
• Update Time: 2025-07-02

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide
• Benzamide, 2,4-dichloro-N-[2-(1,1-dimethylethyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,4-dichlorobenzamide
• SR-01000007188-1
• N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2,4-dichlorobenzamide
• AKOS024584089
• Oprea1_666474
• SR-01000007188
• 1007550-90-4
• F0561-0541

• Inchi： 1S/C16H17Cl2N3O2S/c1-16(2,3)21-14(11-7-24(23)8-13(11)20-21)19-15(22)10-5-4-9(17)6-12(10)18/h4-6H,7-8H2,1-3H3,(H,19,22)
• InChI Key： FDORYNXUCFJSAU-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CS(=O)CC2=1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 385.0418534g/mol
• Monoisotopic Mass: 385.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 539.3±50.0 °C(Predicted)
• pka: 10.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide

Introduction to N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide (CAS No. 1007550-90-4)

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide, identified by its CAS number 1007550-90-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable candidate for further investigation and development.

The structural framework of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic properties. The presence of a thienopyrazole core is particularly noteworthy, as this scaffold has been extensively studied for its role in modulating various biological pathways. Specifically, the thienopyrazole moiety is known to interact with enzymes and receptors involved in inflammation, pain perception, and cancer progression.

In recent years, there has been growing interest in the development of novel compounds that target inflammatory diseases and cancer. The tert-butyl group at the 2-position of the thienopyrazole ring enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes. This feature is crucial for drug delivery systems and therapeutic efficacy. Additionally, the oxo group at the 5-position introduces a polar moiety that can facilitate interactions with polar binding sites on biological targets.

The benzamide portion of the molecule, specifically the 2,4-dichlorobenzamide moiety, further contributes to the compound's pharmacological profile. Chlorinated aromatic rings are common in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The dichloro substitution pattern at the 2 and 4 positions of the benzamide ring is particularly interesting, as it has been shown to improve solubility and bioavailability in previous studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide with various biological targets. These studies suggest that the compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, preliminary data indicate potential interactions with kinases and other signaling molecules involved in cancer cell proliferation and survival.

The synthesis of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-2,4-dichlorobenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyrazole core, followed by functional group modifications to introduce the tert-butyl and oxo groups. The final step involves coupling with 2,4-dichlorobenzamide via amide bond formation. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

Evaluation of the pharmacokinetic properties of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-ylyl}-2,4-dichlorobenzamide is essential for understanding its potential clinical applications. Studies have shown that compounds with similar structural features exhibit favorable oral bioavailability and metabolic stability. The presence of both lipophilic and polar moieties enhances solubility in both aqueous and lipid environments, which is critical for drug absorption and distribution.

In conclusion，N-{2-tert-butyl-octahydrothienopyrazolo[3，４-c]pyrazol-l(3h)-one]-N-(２，４-dichlorophenyl)carboxamide (CAS No．1007550—90—04) represents a promising candidate for further development in pharmaceutical research．Its unique structural features，combined with preliminary evidence of biological activity，make it an attractive compound for investigating novel therapeutic strategies．Further studies are warranted to elucidate its mechanism of action，optimize its pharmacokinetic profile，and evaluate its potential in preclinical models．These efforts could pave the way for its translation into clinical applications，particularly in areas such as inflammation management and oncology．